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Compound of Interest

Compound Name: 6-Chloro-3-ethynylpyrazin-2-amine
Cat. No.: B13140370
Get Quote

Technical Guide: 6-Chloro-3-ethynylpyrazin-2-
amine

Role: Advanced Intermediate for Fused-Ring Pyrazine Scaffolds in Drug Discovery

Part 1: Executive Summary & Chemical Identity

6-Chloro-3-ethynylpyrazin-2-amine (CAS: 1936114-56-5) is a highly functionalized pyrazine
building block. It is characterized by three distinct reactive centers: a primary amine (C2), a
terminal alkyne (C3), and a chlorine atom (C6). This "tri-functional” nature makes it an
indispensable scaffold for synthesizing fused bicyclic systems—such as thieno[2,3-b]pyrazines
and pyrido[2,3-b]pyrazines—which are pharmacophores in next-generation SHP2 and KRAS
inhibitors.

Chemical Identity Table

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13140370#bc-rfq
https://www.benchchem.com/product/b13140370/docs?utm_src=pdf-body#6-chloro-3-ethynylpyrazin-2-amine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13140370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Specification

IUPAC Name 6-Chloro-3-ethynylpyrazin-2-amine

CAS Number 1936114-56-5

Molecular Formula CeH4CIN3

Molecular Weight 153.57 g/mol

Exact Mass 153.009 g/mol

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, MeOH; sparingly

soluble in water

Key Functional Groups

Primary Amine (-NHz), Terminal Alkyne (-C=CH),
Aryl Chloride (-Cl)

Part 2: Synthesis & Manufacturing Protocol

The synthesis of 6-Chloro-3-ethynylpyrazin-2-amine requires precise regiochemical control

to ensure the alkyne is installed at the C3 position rather than C5. The industry-standard route

proceeds via the bromination of 2-amino-6-chloropyrazine followed by a Sonogashira cross-

coupling.

Step 1: Regioselective Bromination

Obijective: Install a bromine handle at the C3 position.

e Precursor: 2-Amino-6-chloropyrazine (CAS 33332-28-4).

o Reagent: N-Bromosuccinimide (NBS).
e Solvent: Acetonitrile (MeCN) or DMF.
» Conditions:

, 2—4 hours.

© 2026 BenchChem. All rights reserved.

2/7 Tech Support


https://www.benchchem.com/product/b13140370/docs?utm_src=pdf-body#6-chloro-3-ethynylpyrazin-2-amine-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13140370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Mechanism: Electrophilic aromatic substitution. The amino group directs ortho (C3) and para
(C5). Since C6 is blocked by Chlorine and C5 is deactivated relative to C3 (ortho to the
strong electron-donating amine), bromination favors C3.

e Product: 3-Bromo-6-chloropyrazin-2-amine.[1]

Step 2: Sonogashira Cross-Coupling

Objective: Install the protected alkyne.

Reagents: Trimethylsilylacetylene (TMS-acetylene), Pd(PPhs)2Cl2 (5 mol%), Cul (2 mol%).

Base/Solvent: Triethylamine (EtsN) / THF or DMF.

Conditions: Inert atmosphere (Ar/N2),

, 4—6 hours.

Note: Deoxygenation is critical to prevent homocoupling of the alkyne (Glaser coupling).

Product: 6-Chloro-3-((trimethylsilyl)ethynyl)pyrazin-2-amine.[2]

Step 3: Desilylation (Deprotection)

Objective: Reveal the terminal alkyne.

Reagent: Potassium Carbonate (K2COs) or TBAF.

Solvent: Methanol (MeOH) or THF.

Conditions: RT, 1 hour.

Workup: Aqueous extraction (EtOAc/Water), drying over Na2SOa4, and concentration.

Final Product: 6-Chloro-3-ethynylpyrazin-2-amine.

Part 3: Mechanism of Action & Applications
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While the molecule itself is an intermediate, its structural features dictate its utility in Fragment-
Based Drug Design (FBDD).

Precursor to SHP2 Inhibitors

The primary application of this scaffold is in the synthesis of allosteric SHP2 inhibitors (e.g.,
analogs of TNO155 or JAB-3068). The terminal alkyne and adjacent amine allow for a
heteroannulation reaction to form a second ring, locking the conformation of the molecule to fit
the SHP2 "tunnel” site.

e Reaction Class: Larock indole synthesis analogs or cyclization with
isothiocyanates/aldehydes.

e Target: PTPN11 gene product (SHP2 phosphatase).[3]

e Therapeutic Area: KRAS-mutant solid tumors (NSCLC, CRC).

"Molecular Lego" Functionality

o C3-Alkyne: Serves as a handle for "Click Chemistry" (CUAAC) to attach solubilizing tails or
E3 ligase recruiters (for PROTACS).

e C6-Chlorine: Remains available for a subsequent Suzuki-Miyaura coupling to attach an aryl
group, typically a pyridine or pyrimidine moiety essential for potency.

Part 4: Visualization of Synthetic Workflow

The following diagram illustrates the critical pathway from the commercial starting material to
the target alkyne, highlighting the regiochemical control points.
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Figure 1: Step-wise synthetic route for 6-Chloro-3-ethynylpyrazin-2-amine showing
regioselective halogenation and cross-coupling.

Part 5: Safety & Handling

As a halogenated aminopyrazine, this compound poses specific risks that must be managed in
a research environment.

e GHS Classification: Warning. Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

 Stability: The terminal alkyne is potentially unstable to prolonged heat or light exposure.
Store at -20°C under inert gas (Argon).

» Reactivity: Avoid contact with strong oxidizing agents. The terminal alkyne can form
explosive acetylides with heavy metals (Ag, Cu) in the absence of ligands; ensure all copper
catalysts are quenched (e.g., with EDTA or NH4ClI) during workup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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